Cas no 1864681-21-9 (2-(3-(Ethoxymethyl)pyrrolidin-1-yl)ethan-1-amine)

• Product Name: 2-(3-(Ethoxymethyl)pyrrolidin-1-yl)ethan-1-amine
• CAS No: 1864681-21-9
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• CID: 5719822
• PubChem ID: 121201446
• Update Time: 2025-05-19

2-(3-(Ethoxymethyl)pyrrolidin-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1864681-21-9
• AKOS026709561
• F1907-5139
• 2-(3-(ethoxymethyl)pyrrolidin-1-yl)ethan-1-amine
• 2-[3-(ethoxymethyl)pyrrolidin-1-yl]ethanamine
• 1-Pyrrolidineethanamine, 3-(ethoxymethyl)-
• 2-(3-(Ethoxymethyl)pyrrolidin-1-yl)ethan-1-amine

• Inchi： 1S/C9H20N2O/c1-2-12-8-9-3-5-11(7-9)6-4-10/h9H,2-8,10H2,1H3
• InChI Key： XYGWCKPFPGWAHY-UHFFFAOYSA-N
• SMILES： O(CC)CC1CN(CCN)CC1

Computed Properties

• Exact Mass: 172.157563266g/mol
• Monoisotopic Mass: 172.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• Density: 0.949±0.06 g/cm3(Predicted)
• Boiling Point: 238.6±10.0 °C(Predicted)
• pka: 9.62±0.10(Predicted)

Additional information on 2-(3-(Ethoxymethyl)pyrrolidin-1-yl)ethan-1-amine

2-(3-(Ethoxymethyl)pyrrolidin-1-yl)ethan-1-amine: A Comprehensive Overview

2-(3-(Ethoxymethyl)pyrrolidin-1-yl)ethan-1-amine, identified by the CAS number 1864681-21-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in drug development and as a versatile building block in synthetic chemistry.

The chemical structure of 2-(3-(Ethoxymethyl)pyrrolidin-1-yl)ethan-1-amine consists of a pyrrolidine ring substituted with an ethoxymethyl group at the 3-position and an ethanamine moiety at the 1-position. This arrangement imparts the molecule with both hydrophilic and hydrophobic characteristics, making it suitable for various chemical reactions and biological interactions.

Recent studies have highlighted the importance of such compounds in medicinal chemistry, particularly in the design of bioactive molecules. The presence of the pyrrolidine ring, a five-membered amine-containing heterocycle, contributes to the compound's ability to interact with biological targets such as enzymes and receptors. Additionally, the ethoxymethyl group introduces a degree of flexibility and solubility, enhancing its potential for pharmacological applications.

In terms of synthesis, 2-(3-(Ethoxymethyl)pyrrolidin-1-yl)ethan-1-amine can be prepared through a variety of methods, including nucleophilic substitution and reductive amination. Researchers have explored optimized routes to improve yield and purity, leveraging modern catalytic techniques and green chemistry principles.

The compound's properties have been extensively studied using advanced analytical techniques such as NMR spectroscopy and mass spectrometry. These studies have provided insights into its stability, reactivity, and behavior under different conditions, which are crucial for its application in various chemical processes.

In the context of drug discovery, 2-(3-(Ethoxymethyl)pyrrolidin-1-yl)ethan-1-amine has shown promise as a lead compound for developing agents targeting specific biological pathways. Its ability to modulate enzyme activity or serve as a ligand for receptors makes it a valuable tool in early-stage drug development.

Beyond pharmacology, this compound has also found applications in materials science, where its structural features can be exploited to create novel materials with tailored properties. For instance, its amine functionality can participate in polymerization reactions, leading to the formation of advanced polymers or coatings.

Recent advancements in computational chemistry have enabled researchers to model the behavior of 2-(3-(Ethoxymethyl)pyrrolidin-1-yl)ethan-1-amino at atomic levels. These computational studies provide valuable insights into its electronic structure, interaction patterns with other molecules, and potential modifications to enhance its bioavailability or efficacy.

In conclusion, CAS No. 1864681-21-9, or 2-(3-(Ethoxymethyl)pyrrolidin-1-yloxy)ethanamine, stands as a testament to the ongoing innovation in chemical synthesis and application. Its unique properties and versatile structure continue to make it a focal point for researchers across multiple disciplines.